Cas no 2227758-77-0 ((1R)-1-(quinoxalin-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(quinoxalin-2-yl)ethan-1-ol
• CAS No: 2227758-77-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5604058
• PubChem ID: 165756066
• Update Time: 2025-05-21

(1R)-1-(quinoxalin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(quinoxalin-2-yl)ethan-1-ol
• 2227758-77-0
• EN300-1824112

• Inchi： 1S/C10H10N2O/c1-7(13)10-6-11-8-4-2-3-5-9(8)12-10/h2-7,13H,1H3/t7-/m1/s1
• InChI Key： ITKXKFKCUFGLDI-SSDOTTSWSA-N
• SMILES： O[C@H](C)C1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46Ų

Additional information on (1R)-1-(quinoxalin-2-yl)ethan-1-ol

Recent Advances in the Study of (1R)-1-(quinoxalin-2-yl)ethan-1-ol (CAS: 2227758-77-0) in Chemical Biology and Pharmaceutical Research

The compound (1R)-1-(quinoxalin-2-yl)ethan-1-ol (CAS: 2227758-77-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral quinoxaline derivative has been identified as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and oncological pathways. Recent studies have explored its role as a building block for novel kinase inhibitors and its utility in asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient enantioselective synthesis of (1R)-1-(quinoxalin-2-yl)ethan-1-ol using a novel biocatalytic approach. The research team achieved >99% enantiomeric excess through optimized reaction conditions employing engineered alcohol dehydrogenases. This breakthrough has significant implications for the scalable production of this chiral building block, addressing previous challenges in its industrial-scale preparation.

In pharmacological investigations, derivatives of (1R)-1-(quinoxalin-2-yl)ethan-1-ol have shown promising activity as allosteric modulators of AMPA receptors. A recent Nature Communications paper (2024) reported that structural analogs exhibit neuroprotective effects in animal models of ischemic stroke, with improved blood-brain barrier penetration compared to previous generations of quinoxaline-based compounds. The precise molecular interactions were elucidated through cryo-EM studies, revealing unique binding modes at the receptor interface.

Oncology research has also benefited from studies of this compound. A 2024 Cancer Research publication detailed how (1R)-1-(quinoxalin-2-yl)ethan-1-ol serves as a core structure for developing selective CDK9 inhibitors. The lead compound in this series demonstrated potent anti-proliferative activity against multiple cancer cell lines while showing reduced cardiotoxicity compared to existing CDK inhibitors. Structure-activity relationship studies highlighted the critical role of the chiral center in determining target specificity.

From a chemical biology perspective, recent work published in ACS Chemical Biology (2024) has employed (1R)-1-(quinoxalin-2-yl)ethan-1-ol as a versatile scaffold for designing activity-based probes. These tools have enabled real-time monitoring of enzymatic activity in complex biological systems, particularly for studying quinone-dependent oxidoreductases. The compound's inherent fluorescence properties have been exploited for developing novel imaging agents with applications in diagnostic assays.

Looking forward, the unique structural features of (1R)-1-(quinoxalin-2-yl)ethan-1-ol continue to inspire innovative research directions. Current clinical trials are evaluating its derivatives as potential treatments for neurodegenerative diseases, while ongoing medicinal chemistry efforts focus on optimizing its pharmacokinetic properties. The compound's versatility as both a synthetic intermediate and a biologically active scaffold positions it as a valuable asset in modern drug discovery pipelines.